Cas no 1393545-88-4 (2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine)
1393545-88-4 structure
Product Name:2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine
CAS No:1393545-88-4
MF:C8H8Cl2N2O
MW:219.06791973114
CID:6809670
PubChem ID:72214687
Update Time:2025-04-03
2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- SY347056
- 1393545-88-4
- 2,4-DICHLORO-5,6,8,9-TETRAHYDROOXEPINO[4,5-D]PYRIMIDINE
- MFCD22544170
- AB77313
- 2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine
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- Inchi: 1S/C8H8Cl2N2O/c9-7-5-1-3-13-4-2-6(5)11-8(10)12-7/h1-4H2
- InChI Key: ISROCBGHZGNLRP-UHFFFAOYSA-N
- SMILES: ClC1C2=C(CCOCC2)N=C(N=1)Cl
Computed Properties
- Exact Mass: 218.0013683Da
- Monoisotopic Mass: 218.0013683Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35Ų
2,4-dichloro-5,6,8,9-tetrahydrooxepino[4,5-d]pyrimidine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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